Cas no 2418718-99-5 (Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate
• CAS No: 2418718-99-5
• MF: C₂₂H₃₂N₂O₃Si
• MW: 400.586586952209
• CID: 5678793
• PubChem ID: 165783834
• Update Time: 2025-05-22

Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26628655
• 2418718-99-5
• tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate
• Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate

• Inchi： 1S/C22H32N2O3Si/c1-17-19(16-25)14-18(8-13-28(5,6)7)15-20(17)23-9-11-24(12-10-23)21(26)27-22(2,3)4/h14-16H,9-12H2,1-7H3
• InChI Key： HBYSUVNEXJJSDL-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1C=C(C=O)C(C)=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 400.21821942g/mol
• Monoisotopic Mass: 400.21821942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate (CAS No. 2418718-99-5)

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate (CAS No. 2418718-99-5) has emerged as a compound of significant interest. This piperazine derivative is characterized by its unique structural features, including a formyl group, a trimethylsilyl-protected ethynyl moiety, and a tert-butyl carbamate group. These functional groups make it a versatile intermediate in the synthesis of complex molecules, particularly in drug discovery and material science applications.

The compound’s CAS number 2418718-99-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Researchers often explore its potential as a building block for small-molecule inhibitors or ligands targeting biologically relevant pathways. Its trimethylsilyl (TMS) group offers synthetic advantages, such as stability under various reaction conditions, while the formyl group provides a handle for further derivatization via condensation or nucleophilic addition reactions.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified interest in compounds like Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate. Its structural complexity aligns with the demand for diverse chemical libraries to identify novel therapeutic candidates. Additionally, the rise of click chemistry and bioorthogonal reactions has spotlighted its ethynyl functionality, which can participate in copper-catalyzed azide-alkyne cycloaddition (CuAAC)—a cornerstone of modern bioconjugation strategies.

From a synthetic methodology perspective, this compound exemplifies the integration of protective group strategies and multicomponent reactions. The tert-butyloxycarbonyl (Boc) group safeguards the piperazine nitrogen, enabling selective deprotection for downstream modifications. Such features are critical in peptide mimetics and kinase inhibitor design, where precise control over functional group reactivity is paramount. Laboratories specializing in medicinal chemistry often prioritize CAS No. 2418718-99-5 for its balance of reactivity and stability.

Environmental and green chemistry considerations also play a role in its applications. The TMS-ethynyl moiety can be selectively deprotected under mild conditions, minimizing waste generation—a key concern in sustainable synthesis. This aligns with the growing emphasis on atom economy and catalytic efficiency in industrial processes. Furthermore, its potential role in photopharmacology—a field exploring light-responsive drugs—has sparked curiosity, given its aromatic-aldehyde component’s ability to form photoactive Schiff bases.

In summary, Tert-butyl 4-{3-formyl-2-methyl-5-[2-(trimethylsilyl)ethynyl]phenyl}piperazine-1-carboxylate (CAS No. 2418718-99-5) represents a multifaceted tool for researchers navigating drug design, material science, and method development. Its structural attributes and compatibility with cutting-edge techniques ensure its continued prominence in scientific literature and patent filings. As computational chemistry and automated synthesis advance, this compound is poised to remain a staple in the toolkit of innovative chemists worldwide.